Cas no 602262-07-7 (1-isocyano-3-(propan-2-yloxy)propane)

• Product Name: 1-isocyano-3-(propan-2-yloxy)propane
• CAS No: 602262-07-7
• Molecular Formula: C₇H₁₃NO
• Molecular Weight: 127.18422
• CID: 951439
• PubChem ID: 2734786

1-isocyano-3-(propan-2-yloxy)propane Properties

Names and Identifiers

• 1-Isocyano-3-isopropoxypropane
• 1-isocyano-3-propan-2-yloxypropane
• NULL
• 1-Isocyano-3-iospropoxy-propane
• 1-isocyano-3-(propan-2-yloxy)propane
• EN300-1827315
• SCHEMBL3562378
• 1-ISOCYANO-3-ISOPROPOXYPROPANE,96%
• AKOS015959171
• 602262-07-7
• 1-Isocyano-3-[(propan-2-yl)oxy]propane
• DTXSID10370504
• G78531

• MDL： MFCD02664640
• InChIKey： ZBVOUDVXZGFFDF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO/c1-7(2)9-6-4-5-8-3/h7H,4-6H2,1-2H3
• SMILES： CC(C)OCCC[N+]#[C-]

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• LogP: 0.95150
• PSA: 9.23000
• Refractive Index: 1.409-1.411
• Boiling Point: 42-46 °C (6.0008 mmHg)
• Color/Form: Yellow liquid
• Solubility: Insoluble in water

1-isocyano-3-(propan-2-yloxy)propane Security Information

• Safety Instruction： 36/37/39-26
• Dangerous goods sign：
• Risk Phrases： 36/37/38-20/21/22

1-isocyano-3-(propan-2-yloxy)propane Customs Data

• HS CODE：29299000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides